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Compound of Interest

Compound Name: Azido-PEG9-CH2COOH

Cat. No.: B11929807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for

Azido-PEG9-CH2COOH, a heterobifunctional linker commonly used in bioconjugation, drug

delivery, and proteomics. Due to the presence of an azide functional group, specific

precautions are necessary to ensure safe laboratory practices. This document outlines the

potential hazards, exposure control measures, and emergency procedures.

Hazard Identification and Classification
Azido-PEG9-CH2COOH is not classified as a hazardous substance according to the Safety

Data Sheet (SDS) provided by BroadPharm. However, it is crucial to handle it with the care

required for all laboratory chemicals. The primary safety consideration arises from the azide

group, which in some compounds can be energetic. While the long PEG chain in Azido-PEG9-
CH2COOH is expected to mitigate the explosive potential, caution is still advised, particularly

when heating or subjecting the compound to shock. The azide anion is known to have a high

level of acute and chronic toxicity, with a toxicity similar to that of cyanide.[1][2]

Potential Hazards:

May be harmful if swallowed or inhaled.

May cause eye and skin irritation upon direct contact.
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Heating may lead to decomposition.

Physical and Chemical Properties
Specific quantitative data for the physical and chemical properties of Azido-PEG9-CH2COOH
are not readily available. The following table includes data for Azido-PEG9-CH2COOH where

available, supplemented with representative data for a similar, shorter-chain molecule, Azido-

PEG2-acid, to provide an estimation of its characteristics.

Property Value Source

Molecular Formula C21H41N3O11 BroadPharm

Molecular Weight 511.6 g/mol BroadPharm

Appearance
Data not available (likely a

viscous liquid or solid)

Odor Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility
Soluble in water, DMSO, DCM,

and DMF
BroadPharm

pKa (Carboxylic Acid)
Data not available (estimated

to be ~4.7)

Computed XLogP3 (Azido-

PEG2-acid)
0.3 [3]

Computed Polar Surface Area

(Azido-PEG2-acid)
70.1 Å² [3]

Toxicological Information
Detailed toxicological studies for Azido-PEG9-CH2COOH are not publicly available. The

toxicity profile is inferred from the properties of its constituent parts: the azide group and the

polyethylene glycol (PEG) chain.
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Azide Moiety: The azide anion is a potent inhibitor of cytochrome oxidase, similar to cyanide,

and can be highly toxic if ingested or absorbed.[1] Exposure to small amounts of sodium

azide can lead to symptoms such as rapid breathing, headache, and nausea.

PEG Moiety: Polyethylene glycol is generally considered to have low toxicity and is widely

used in pharmaceutical formulations. The PEG chain in Azido-PEG9-CH2COOH is expected

to reduce the overall toxicity of the molecule compared to smaller organic azides.

Toxicological Endpoint Data

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity (LC50) Data not available

Skin Corrosion/Irritation May cause irritation.

Eye Damage/Irritation May cause irritation.

Sensitization Data not available

Carcinogenicity Not classified as a carcinogen.

Mutagenicity Data not available

Reproductive Toxicity Data not available

Experimental Protocols
The following protocols are based on the Safety Data Sheet for Azido-PEG9-acid and general

laboratory safety guidelines for handling azide-containing compounds.

Protocol for Handling and Storage
Engineering Controls: All handling of Azido-PEG9-CH2COOH should be conducted in a

well-ventilated chemical fume hood.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile).
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Eye Protection: Safety goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.

Handling:

Avoid inhalation of any vapors or aerosols.

Prevent contact with skin and eyes.

Do not heat the compound unless specifically required by a validated protocol, and do so

with extreme caution behind a blast shield.

Avoid contact with strong oxidizing agents, acids, and heavy metals.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated area. The recommended storage temperature is

-20°C.

Store away from incompatible materials.

Emergency First-Aid Protocol
Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, while

holding the eyelids open.

Seek immediate medical attention.

Skin Contact:

Immediately wash the affected area with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing.
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Seek medical attention if irritation persists.

Inhalation:

Move the person to fresh air.

If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Accidental Release (Spill) Protocol
Evacuation and Ventilation:

Evacuate the immediate area.

Ensure the area is well-ventilated (work within a fume hood if possible).

Personal Protective Equipment:

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.

Containment and Cleanup:

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

For solid spills, carefully sweep up to avoid generating dust.

Place the absorbed material or swept solids into a sealed, appropriate container for

disposal.
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Decontamination:

Wipe down the spill area with a suitable solvent (e.g., water), followed by a detergent

solution.

Waste Disposal:

Dispose of the waste in accordance with local, state, and federal regulations. Do not

dispose of down the drain.

Visualized Workflows
Personal Protective Equipment (PPE) Selection
Workflow
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PPE Selection for Handling Azido-PEG9-CH2COOH

Start: Handling Azido-PEG9-CH2COOH

Work in a certified
chemical fume hood?

Standard PPE Check

Yes

STOP!
Do not proceed without

a functioning fume hood.

No

Wear chemical-resistant
nitrile gloves Wear safety goggles Wear a lab coat

Proceed with experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling Azido-PEG9-CH2COOH.

Spill Response Workflow
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Spill Response for Azido-PEG9-CH2COOH

Spill Occurs

Evacuate immediate area
and alert others

Assess spill size
and risk

Small Spill
(manageable by lab personnel)

Small

Large Spill
(or unknown risk)

Large

Don appropriate PPE:
- Nitrile gloves

- Safety goggles
- Lab coat

Contact Environmental
Health & Safety (EHS)

Contain spill with
inert absorbent material

Carefully collect absorbed
material into a sealed container

Decontaminate spill area

Dispose of waste according to
institutional guidelines

Click to download full resolution via product page

Caption: Workflow for responding to a spill of Azido-PEG9-CH2COOH.
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions (-20°C).

Incompatible Materials: Strong oxidizing agents, strong acids, and heavy metals.

Hazardous Decomposition Products: Under fire conditions, may produce toxic fumes of

carbon and nitrogen oxides.

Conditions to Avoid: Heat, flames, sparks, and shock.

Disposal Considerations
Dispose of Azido-PEG9-CH2COOH and any contaminated materials as hazardous waste. Do

not pour down the drain, as azides can react with lead and copper plumbing to form highly

explosive metal azides. All waste must be collected in clearly labeled, sealed containers and

disposed of through your institution's environmental health and safety program.

This technical guide is intended to provide comprehensive safety and handling information for

Azido-PEG9-CH2COOH. It is essential for all personnel to be thoroughly trained on these

procedures before working with this compound. Always consult the most recent Safety Data

Sheet from your supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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